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Compound of Interest

Compound Name: 3,5-Dibromobenzamide

Cat. No.: B063241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the chemical properties, structure, and

relevant experimental data for 3,5-Dibromobenzamide. It is intended to serve as a technical

resource for professionals in research and development.

Core Chemical Properties and Structure
3,5-Dibromobenzamide is a halogenated aromatic amide. Its structure, featuring a benzene

ring substituted with two bromine atoms and an amide group, makes it a valuable building

block in synthetic organic chemistry and medicinal chemistry.

Structural Identifiers
The definitive structure of 3,5-Dibromobenzamide is described by several standard chemical

identifiers.

IUPAC Name: 3,5-dibromobenzamide[1]

CAS Number: 175205-85-3[1][2]

Molecular Formula: C₇H₅Br₂NO[1][2]
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InChI: InChI=1S/C7H5Br2NO/c8-5-1-4(7(10)11)2-6(9)3-5/h1-3H,(H2,10,11)[1]

SMILES: C1=C(C=C(C(=C1)Br)C(=O)N)Br

Physicochemical Data
A summary of the key quantitative properties of 3,5-Dibromobenzamide is presented below for

easy reference and comparison.

Property Value Source(s)

Molecular Weight 278.93 g/mol [1][2]

Melting Point 187-191 °C [2]

Appearance Off-white crystalline powder [2]

Exact Mass 276.87379 Da [1]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2]

Chemical Structure Visualization
The 2D chemical structure of 3,5-Dibromobenzamide is depicted below, illustrating the

arrangement of its constituent atoms and functional groups.

Caption: 2D structure of 3,5-Dibromobenzamide.

Experimental Protocols
Synthesis
3,5-Dibromobenzamide can be synthesized via standard amidation reactions. A general

protocol involves the coupling of 3,5-dibromobenzoic acid with an amine source. The following

is a representative, generalized workflow adapted from similar amide coupling reactions.[3]

Materials:

3,5-Dibromobenzoic acid
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Ammonia source (e.g., ammonium chloride with a base, or aqueous ammonia)

Coupling Reagent (e.g., EDC HCl, DCC, or conversion to acid chloride via thionyl chloride)

Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF), or Ethanol)

Base (e.g., Triethylamine (TEA), Diisopropylethylamine (DIPEA))

Methodology (via Acid Chloride):

Acid Chloride Formation: In a round-bottom flask under an inert atmosphere (e.g., nitrogen),

suspend 3,5-dibromobenzoic acid (1.0 eq) in an excess of thionyl chloride.

Add a catalytic amount of N,N-dimethylformamide (DMF).

Heat the mixture to reflux and stir for 2-4 hours. Monitor the reaction by observing the

cessation of gas evolution and the dissolution of the solid.

Remove the excess thionyl chloride under reduced pressure to yield the crude 3,5-

dibromobenzoyl chloride.

Amidation: Dissolve the crude acid chloride in an anhydrous solvent like DCM.

Cool the solution in an ice bath (0 °C).

Slowly add a solution of the ammonia source (e.g., concentrated aqueous ammonia, >2.0

eq) to the cooled acid chloride solution with vigorous stirring.

Allow the reaction to warm to room temperature and stir for an additional 1-2 hours.

Work-up and Purification: Quench the reaction by adding water. Separate the organic layer.

Wash the organic layer sequentially with dilute HCl, saturated sodium bicarbonate solution,

and brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure.
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Purify the resulting crude solid by recrystallization (e.g., from an ethanol/water mixture) to

obtain pure 3,5-Dibromobenzamide.

3,5-Dibromobenzoic Acid +
Thionyl Chloride

Form 3,5-Dibromobenzoyl
Chloride (Reflux)

 Activation React with
Ammonia Source (0°C)

 Amidation Aqueous Work-up
& Extraction

 Quench Recrystallization Purification Pure 3,5-Dibromobenzamide

Chemical Synthesis

Biological Screening

Drug Development

3,5-Dibromobenzamide
(Building Block)

Further Derivatization
(e.g., Suzuki Coupling, N-Arylation)

Lead Compound Library

Screening against
Kinase Targets (e.g., FGFR1)

Identification of
'Hit' Compounds

Lead Optimization

Preclinical Candidate
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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